(1R,2R)-2-methylcyclopropane-1-carbaldehyde
Overview
Description
(1R,2R)-2-methylcyclopropane-1-carbaldehyde, also known as (R,R)-2-methylcyclopropanecarboxaldehyde, is an organic compound with a molecular formula of C4H6O. It is a colorless liquid with a pungent odor and a boiling point of 60.3 °C. This compound has a wide range of applications in synthetic organic chemistry, including the synthesis of pharmaceuticals and other compounds. In addition, it has been studied for its potential role in biochemical and physiological processes.
Scientific Research Applications
(R,R)-2-methylcyclopropanecarboxaldehyde has been studied for its potential applications in various scientific fields. For example, the compound has been used in the synthesis of various pharmaceuticals, such as anti-cancer drugs and anti-inflammatory agents. In addition, the compound has been used in the synthesis of various organic compounds, such as polymers, dyes, and fragrances.
Mechanism of Action
The exact mechanism of action of (R,R)-2-methylcyclopropanecarboxaldehyde is not fully understood. However, it is believed that the compound can act as an electron donor, transferring electrons to other molecules and thus facilitating various biochemical and physiological processes. In addition, the compound may act as a catalyst, accelerating the rate of various chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of (R,R)-2-methylcyclopropanecarboxaldehyde are not fully understood. However, the compound has been studied for its potential role in various biochemical and physiological processes. For example, the compound has been studied for its potential role in the regulation of gene expression, cell growth, and differentiation. In addition, the compound has been studied for its potential role in the regulation of inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using (R,R)-2-methylcyclopropanecarboxaldehyde in laboratory experiments include its low cost and easy availability. In addition, the compound is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to using the compound in laboratory experiments. For example, the compound is volatile and can easily evaporate, making it difficult to measure accurately. In addition, the compound is reactive and can potentially react with other compounds in the experiment, which can lead to inaccurate results.
Future Directions
The future directions for (R,R)-2-methylcyclopropanecarboxaldehyde include further research into its potential role in various biochemical and physiological processes. In addition, the compound could be used in the development of new pharmaceuticals and other compounds. Finally, the compound could be used in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
(R,R)-2-methylcyclopropanecarboxaldehyde can be synthesized by the oxidation of (R,R)-2-methylcyclopropanecarboxylic acid in the presence of a catalytic amount of aqueous sodium hypochlorite. This method is suitable for large-scale production of the compound. Alternatively, the compound can be synthesized by the reaction of ethyl ethanoate and methylmagnesium chloride in diethyl ether.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,2R)-2-methylcyclopropane-1-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methylcyclopropanecarboxylic acid", "Sodium borohydride", "Methanol", "Chloroacetyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Diethyl ether" ], "Reaction": [ "1. Conversion of 2-methylcyclopropanecarboxylic acid to 2-methylcyclopropanecarboxaldehyde using sodium borohydride and methanol", "2. Protection of the aldehyde group by reacting with chloroacetyl chloride in the presence of sodium hydroxide", "3. Reduction of the carboxylic acid group to an alcohol using sodium borohydride", "4. Deprotection of the aldehyde group by reacting with hydrochloric acid", "5. Purification of the product by extraction with diethyl ether and drying with sodium sulfate" ] } | |
CAS RN |
1226589-78-1 |
Molecular Formula |
C5H8O |
Molecular Weight |
84.1 |
Purity |
95 |
Origin of Product |
United States |
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